molecular formula C11H15BrO3 B8342797 1-Bromo-2-(2,2-dimethoxy-ethoxy)-4-methyl benzene

1-Bromo-2-(2,2-dimethoxy-ethoxy)-4-methyl benzene

Cat. No. B8342797
M. Wt: 275.14 g/mol
InChI Key: WYDMYZATRIXIFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-2-(2,2-dimethoxy-ethoxy)-4-methyl benzene is a useful research compound. Its molecular formula is C11H15BrO3 and its molecular weight is 275.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-2-(2,2-dimethoxy-ethoxy)-4-methyl benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-2-(2,2-dimethoxy-ethoxy)-4-methyl benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Bromo-2-(2,2-dimethoxy-ethoxy)-4-methyl benzene

Molecular Formula

C11H15BrO3

Molecular Weight

275.14 g/mol

IUPAC Name

1-bromo-2-(2,2-dimethoxyethoxy)-4-methylbenzene

InChI

InChI=1S/C11H15BrO3/c1-8-4-5-9(12)10(6-8)15-7-11(13-2)14-3/h4-6,11H,7H2,1-3H3

InChI Key

WYDMYZATRIXIFX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)Br)OCC(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of anhydrous ethanol (40 ml), sodium ethoxide (31.7 ml 21% wt., 86.94 mmol) and 2-bromo-5-methylphenol (Gewali, Mohan B.; Ronald, Bruce P. J. Org. Chem. 1980, 45, 2224–2229) (16.25 g, 86.94 mmol) was added 2-bromo-1,1-dimethoxy ethane (16.17 g, 95.64 mmol). The solution was heated to reflux overnight, reduced under vacuum and partitioned between water and ether. The aqueous layer was extracted with ether and the organics were passed through a silica plug and concentrated to afford 8.71 g (36%) of desired product as a pale yellow oil: 1H NMR (400 MHz, DMSO-d6): δ 2.19 (3H, s), 3.33 (6H, s), 3.96 (2H, d, J=5.1 Hz), 4.64 (1H, t, J=5.1 Hz), 6.98 (1H, d, J=8.5 Hz), 7.08 (1H, dd, J=8.4 Hz, 1.5 Hz), 7.35 (1H, d, J=1.7 Hz).
Quantity
31.7 mL
Type
reactant
Reaction Step One
Quantity
16.25 g
Type
reactant
Reaction Step One
Quantity
16.17 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Yield
36%

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